N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine

• IUPAC Name: N-[4-(3-carbazol-9-ylphenyl)phenyl]-4-phenyl-N-(4-phenylphenyl)aniline
• InChI: InChI=1S/C48H34N2/c1-3-12-35(13-4-1)37-22-28-41(29-23-37)49(42-30-24-38(25-31-42)36-14-5-2-6-15-36)43-32-26-39(27-33-43)40-16-11-17-44(34-40)50-47-20-9-7-18-45(47)46-19-8-10-21-48(46)50/h1-34H
• InChI Key: MCHMMOJFFHDXFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N(C3=CC=C(C=C3)C4=CC=CC=C4)C5=CC=C(C=C5)C6=CC(=CC=C6)N7C8=CC=CC=C8C9=CC=CC=C97
• Molecular Formula: C48H34N2
• Molecular Weight: 638.8 g/mol

Description

N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine is a useful research compound. Its molecular formula is C48H34N2 and its molecular weight is 638.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polyimide Synthesis and Memory Devices : Zhao et al. (2016) found that novel soluble aromatic polyimides based on carbazole-based diamines, including N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine, exhibit excellent organosolubility and high thermal stability. These polyimides can be used in resistive switching devices and memory devices (Zhao et al., 2016).

• Organic Light-Emitting Diodes (OLEDs) : Hu et al. (2020) and Iqbal et al. (2016) reported the use of N,N-Di([1,1′-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1′-biphenyl]-4-amine in OLEDs. It serves as an electron-blocking material, contributing to the stability of OLEDs and is a potential candidate for hole transporting materials due to its high lying HOMO levels, blue light emission, and stable electrochemical properties (Hu et al., 2020), (Iqbal et al., 2016).

• Diuretic Activity : Yar and Ansari (2009) explored its derivative, N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide (II), for in vivo diuretic activity, finding it to be a promising candidate (Yar & Ansari, 2009).

• Antibacterial, Antifungal, and Anticancer Activities : Sharma et al. (2014) demonstrated significant antibacterial, antifungal, and anticancer activities in compounds derived from this compound (Sharma et al., 2014).

• Phosphorescent Host Materials : Woo et al. (2021) and Park et al. (2017) identified cyanocarbazole-substituted derivatives of this compound as efficient blue phosphorescent host materials for OLEDs, while bipolar host materials with dipyridyl amine groups based on this compound exhibited high triplet energies for blue phosphorescent OLEDs (Woo et al., 2021), (Park et al., 2017).

• Thermal and Glass Transition Properties : Zhen-qian (2013) studied the thermal properties of a synthesized material based on this compound, noting its high thermal stability and glass transition temperature (Yang Zhen-qian, 2013).

• Security Ink Application : Lu and Xia (2016) found novel half-cut cruciforms based on this compound to be potential candidates for security ink applications (Lu & Xia, 2016).

• Synthesis of Carbazoles : Ou and Jiao (2013) developed a method for the direct synthesis of carbazoles, including this compound, through a direct C-H amination process (Ou & Jiao, 2013).